Cas no 329910-41-0 (methyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-cyclopentene-1-carboxylate)

• Product Name: methyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-cyclopentene-1-carboxylate
• CAS No: 329910-41-0
• CID: 2946674
• Update Time: 2025-05-23

methyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-cyclopentene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-cyclopentene-1-carboxylate

Additional information on methyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-cyclopentene-1-carboxylate

Methyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-cyclopentene-1-carboxylate: A Comprehensive Overview

The compound with CAS No 329910-41-0, known as methyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-cyclopentene-1-carboxylate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex stereochemistry and its potential applications in drug development and materials science. The tert-butoxycarbonyl group attached to the amino functionality adds a layer of complexity to its structure, making it a valuable tool in synthetic chemistry.

Recent studies have highlighted the importance of methyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-cyclopentene-1-carboxylate in the synthesis of bioactive molecules. Its unique stereochemistry allows for precise control over the spatial arrangement of functional groups, which is critical in the design of drugs with high specificity and efficacy. Researchers have employed this compound as a key intermediate in the construction of complex natural product analogs, demonstrating its versatility in organic synthesis.

The cyclopentene ring system in this compound plays a pivotal role in its reactivity and stability. The hydroxyl group at the 3-position introduces additional functionality, enabling participation in various chemical transformations such as esterifications and oxidations. The tert-butoxycarbonyl protecting group is particularly useful in peptide synthesis, where it serves to stabilize amino groups during multi-step reactions.

One of the most exciting developments involving this compound is its application in the field of drug delivery systems. Scientists have explored its potential as a carrier for therapeutic agents, leveraging its biocompatible properties and controlled degradation profiles. Recent experiments have shown that methyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-cyclopentene-1-carboxylate can be modified to enhance drug solubility and bioavailability, making it a promising candidate for next-generation pharmaceuticals.

In terms of synthesis, this compound is typically prepared through a multi-step process involving ring-opening reactions and stereoselective oxidations. The use of chiral catalysts has been instrumental in achieving the desired stereochemistry at both the 3R and 4R positions. Researchers have also investigated alternative routes to improve yield and reduce costs, with some methods showing particular promise for large-scale production.

The tert-butoxycarbonyl group has been a focal point of recent studies due to its role in modulating the electronic properties of the molecule. By adjusting the substituents on this group, chemists can fine-tune the reactivity of the compound for specific applications. This level of control has opened new avenues for exploring its use in materials science, particularly in the development of advanced polymers and coatings.

Looking ahead, the continued exploration of methyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-cyclopentene-1-carboxylate holds great potential for advancing both academic research and industrial applications. Its unique combination of structural features makes it an invaluable tool for chemists seeking to push the boundaries of synthetic chemistry. As new methodologies emerge and computational tools become more sophisticated, we can expect even greater insights into this fascinating compound.